2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine
Overview
Description
2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine, also known as 7,8-Dihydropterin pyrophosphate or dihydropterin-CH2OH-diphosphate, is a pteridine and a precursor to dihydrofolic acid . It is a natural product found in Methanococcus and is a metabolite found in or produced by Saccharomyces cerevisiae .
Synthesis Analysis
The synthesis of 2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine involves several stages. The first stage is the formation of o-sulphamoylbenzoic acid (XII). The second stage involves the interaction of 2-amino-4-hydroxy-6-pyrophosphoryl-methylpteridine (VIII) and (XII) with the formation of an intermediate (XIII). The third stage involves the interaction of (XIII) and L-glutamic acid (XIV) with the formation of a homologue of pseudofolic acid (XV) .Molecular Structure Analysis
The molecular formula of 2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine is C7H11N5O8P2 . The IUPAC name is (2-Amino-4-oxo-1,4,7,8-tetrahydropteridin-6-yl)methyl phosphono hydrogen phosphate . The InChI is InChI=1S/C7H11N5O8P2/c8-7-11-5-4 (6 (13)12-7)10-3 (1-9-5)2-19-22 (17,18)20-21 (14,15)16/h1-2H2, (H,17,18) (H2,14,15,16) (H4,8,9,11,12,13) .Physical And Chemical Properties Analysis
The molar mass of 2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine is 355.140 g·mol−1 . The log P is -2.915, indicating that it is highly hydrophilic . The acidity (pKa) is 1.252 .Scientific Research Applications
Microbial Metabolism : 2-Amino-4-hydroxy-6-methylpteridine has been identified in methane-oxidizing bacteria, providing insights into its role in microbial metabolism (Urushibara & Forrest, 1970).
Folic Acid Biosynthesis : It plays a key role in the biosynthesis of folic acid, with its isolation from Corynebacterium species offering a new method for studying folic acid biosynthesis and oxidation products (Krumdieck, Baugh, & Shaw, 1964).
Synthesis Method Improvement : An improved method for synthesizing this compound has been developed, yielding a more pure compound effective in inhibiting dihydropteroate synthetase in bacterial strains (Ho, 1974).
Enzyme Binding Studies : The compound's analogs bind to enzymes like folic reductase and thymidylate synthetase, contributing to the understanding of their mechanisms (Baker & Ho, 1964).
Pteridine Biosynthesis : It is used in the synthesis of important intermediates in pteridine biosynthesis (Sugiura, Yamashita, & Goto, 1972).
Biological Model Compound : It serves as a model compound for studying reactions involving 5-methyl tetrahydrofolate (Whiteley, Drais, & Huennekens, 1969).
Antibiotic Development : Its derivatives, particularly those with amino acid residues at the 2-position, have potential applications in developing new antibiotics (Sugimoto et al., 1979).
properties
IUPAC Name |
(2-amino-4-oxo-7,8-dihydro-3H-pteridin-6-yl)methyl phosphono hydrogen phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N5O8P2/c8-7-11-5-4(6(13)12-7)10-3(1-9-5)2-19-22(17,18)20-21(14,15)16/h1-2H2,(H,17,18)(H2,14,15,16)(H4,8,9,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCQGJGLSOWZZON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NC2=C(N1)N=C(NC2=O)N)COP(=O)(O)OP(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N5O8P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60956857 |
Source
|
| Record name | (4-Hydroxy-2-imino-1,2,7,8-tetrahydropteridin-6-yl)methyl trihydrogen diphosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60956857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine | |
CAS RN |
3545-84-4 |
Source
|
| Record name | 6-(Hydroxymethyl)-7,8-dihydropterin pyrophosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3545-84-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003545844 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (4-Hydroxy-2-imino-1,2,7,8-tetrahydropteridin-6-yl)methyl trihydrogen diphosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60956857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-AMINO-4-HYDROXY-6-PYROPHOSPHORYL-METHYLPTERIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CFG9B839S3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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